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Compound of Interest

Compound Name:
Acetamide, N-(1-

naphthalenylmethyl)-

Cat. No.: B102545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular weight and chemical formula for

N-(1-naphthalenylmethyl)acetamide. The information is presented to support research and

development activities in the fields of chemistry and drug discovery.

Compound Identification
It is critical to distinguish N-(1-naphthalenylmethyl)acetamide from the structurally similar

compound, N-(1-naphthyl)acetamide. The key differentiator is the presence of a methylene (-

CH2-) bridge between the naphthalene ring and the acetamide group in the compound of

interest. This structural variance directly impacts the molecular formula and weight.

Physicochemical Data
The molecular formula and weight for N-(1-naphthalenylmethyl)acetamide have been

determined based on its chemical structure. For comparative purposes, the data for the related

compound N-(1-naphthyl)acetamide, is also provided.
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

Data Source

N-(1-

naphthalenylmethyl)ac

etamide

C13H13NO 199.25 Calculated

N-(1-

naphthyl)acetamide
C12H11NO 185.22 [1][2][3]

Note: The molecular weight of N-(1-naphthyl)acetamide is variously cited as 185.22 g/mol [1][2]

[3], 185.222 g/mol [1], and 185.2218 g/mol [4][5]. The value of 185.22 g/mol is a commonly

accepted figure.

Experimental Protocols
This guide does not contain experimental protocols as the primary data (molecular weight and

formula) are derived from fundamental chemical principles and publicly available data for the

base structures.

Logical Relationship Diagram
The following diagram illustrates the relationship between the compound's name, its constituent

parts, and its resulting molecular formula and weight.

N-(1-naphthalenylmethyl)acetamide

Molecular Formula: C13H13NO

Molecular Weight: 199.25 g/mol
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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